Cas no 1261931-78-5 (5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid)

5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid is a fluorinated benzoic acid derivative featuring a methoxy-methylphenyl substitution pattern. This compound is of interest in pharmaceutical and agrochemical research due to its structural motif, which combines electron-donating (methoxy, methyl) and electron-withdrawing (fluoro, carboxyl) groups, enabling potential applications in drug discovery and material science. The fluorine atom enhances metabolic stability and bioavailability, while the aromatic substitutions allow for further functionalization. Its well-defined structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in developing receptor-targeted compounds. High purity and consistent synthesis protocols ensure reliability for research applications.

5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid structure

1261931-78-5 structure

Product Name:5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid

CAS No:1261931-78-5

MF:C₁₅H₁₃FO₃

MW:260.260328054428

MDL:MFCD18320330

CID:2764305

PubChem ID:53226236

Update Time:2025-06-08

5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-FLUORO-3-(2-METHOXY-5-METHYLPHENYL)BENZOIC ACID
- 5-Fluoro-2'-methoxy-5'-methyl[1,1'-biphenyl]-3-carboxylic acid
- DTXSID70689947
- 1261931-78-5
- MFCD18320330
- 5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95%
- 5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid
- MDL： MFCD18320330
- Inchi： 1S/C15H13FO3/c1-9-3-4-14(19-2)13(5-9)10-6-11(15(17)18)8-12(16)7-10/h3-8H,1-2H3,(H,17,18)
- InChI Key： GHBREDIJPRWZBB-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=C(C)C=CC=1OC

Computed Properties

Exact Mass: 260.08487243Da
Monoisotopic Mass: 260.08487243Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 46.5Å²

5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327491-5 g	5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95%; .	1261931-78-5	95%	5g	€1159.00	2023-04-26
abcr	AB327491-5g	5-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid, 95%; .	1261931-78-5	95%	5g	€1159.00	2025-03-19